7-(2-Chlorobenzyl)-8-[(2-chloroethyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione
7-(2-Chlorobenzyl)-8-[(2-chloroethyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331841-45-3
VCID:
VC0415928
InChI:
InChI=1S/C15H14Cl2N4O2S/c1-20-12-11(13(22)19-14(20)23)21(15(18-12)24-7-6-16)8-9-4-2-3-5-10(9)17/h2-5H,6-8H2,1H3,(H,19,22,23)
SMILES:
CN1C2=C(C(=O)NC1=O)N(C(=N2)SCCCl)CC3=CC=CC=C3Cl
Molecular Formula:
C15H14Cl2N4O2S
Molecular Weight:
385.3g/mol
7-(2-Chlorobenzyl)-8-[(2-chloroethyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 331841-45-3
Main Products
VCID: VC0415928
Molecular Formula: C15H14Cl2N4O2S
Molecular Weight: 385.3g/mol
![7-(2-Chlorobenzyl)-8-[(2-chloroethyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione - 331841-45-3](/images/no_structure.jpg)
| CAS No. | 331841-45-3 |
|---|---|
| Product Name | 7-(2-Chlorobenzyl)-8-[(2-chloroethyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C15H14Cl2N4O2S |
| Molecular Weight | 385.3g/mol |
| IUPAC Name | 8-(2-chloroethylsulfanyl)-7-[(2-chlorophenyl)methyl]-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C15H14Cl2N4O2S/c1-20-12-11(13(22)19-14(20)23)21(15(18-12)24-7-6-16)8-9-4-2-3-5-10(9)17/h2-5H,6-8H2,1H3,(H,19,22,23) |
| Standard InChIKey | RPEWHXJJZCADKZ-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)NC1=O)N(C(=N2)SCCCl)CC3=CC=CC=C3Cl |
| Canonical SMILES | CN1C2=C(C(=O)NC1=O)N(C(=N2)SCCCl)CC3=CC=CC=C3Cl |
| PubChem Compound | 3113171 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume